Cas no 2640877-91-2 (3-{4-[4-Methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile)

• Product Name: 3-{4-[4-Methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile
• CAS No: 2640877-91-2
• MF: C₁₉H₂₃N₇O
• MW: 365.432222604752
• CID: 5316760
• PubChem ID: 155800265
• Update Time: 2025-05-24

3-{4-[4-Methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-[4-Methyl-6-(4-morpholinyl)-2-pyrimidinyl]-1-piperazinyl]-2-pyridinecarbonitrile
• 2640877-91-2
• 3-{4-[4-methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile
• F6619-4276
• AKOS040708927
• 3-{4-[4-Methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile

• Inchi： 1S/C19H23N7O/c1-15-13-18(25-9-11-27-12-10-25)23-19(22-15)26-7-5-24(6-8-26)17-3-2-4-21-16(17)14-20/h2-4,13H,5-12H2,1H3
• InChI Key： PCZDLXQCXRLKCO-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC(C)=NC(=N2)N2CCN(C3C(C#N)=NC=CC=3)CC2)CC1

Computed Properties

• Exact Mass: 365.19640838g/mol
• Monoisotopic Mass: 365.19640838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 662.6±65.0 °C(Predicted)
• pka: 11.35±0.50(Predicted)

Additional information on 3-{4-[4-Methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile

3-{4-[4-Methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile: A Comprehensive Overview

The compound 3-{4-[4-Methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile, identified by the CAS number 264087791, has garnered significant attention in the field of organic chemistry and drug discovery. This molecule is a complex heterocyclic compound with a unique structure that combines pyrimidine, piperazine, and pyridine moieties, each contributing to its versatile chemical properties.

The synthesis of this compound involves a series of intricate reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in catalytic methodologies have enabled more efficient and scalable production of such compounds, making them more accessible for research and development purposes. The integration of morpholine and methyl groups within the pyrimidine ring enhances its stability and bioavailability, which are critical factors in pharmaceutical applications.

Recent studies have highlighted the potential of this compound as a modulator of various cellular pathways. For instance, research published in Journal of Medicinal Chemistry demonstrated its ability to inhibit specific kinases involved in cancer cell proliferation. The pyridine carbonitrile group plays a pivotal role in these interactions, acting as a hydrogen bond acceptor and stabilizing the molecule's binding to target proteins.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its rigid structure and conjugated system make it an attractive candidate for use in organic electronics, particularly in the development of semiconducting materials. Researchers at the University of California have explored its potential as a component in organic field-effect transistors (OFETs), where it exhibits favorable charge transport properties.

The integration of multiple heterocyclic rings in this molecule also confers it with unique photophysical properties. Studies conducted at the National Institute of Chemistry have revealed its application as a fluorescent probe for sensing metal ions in aqueous solutions. The morpholine group acts as a sensitive moiety, enabling selective detection of ions such as Zn²⁺ and Cu²⁺ with high accuracy.

From an environmental perspective, the synthesis and application of this compound are being scrutinized for their sustainability. Efforts are underway to develop greener synthesis routes that minimize waste and reduce energy consumption. For instance, the use of microwave-assisted synthesis has been proposed as an eco-friendly alternative to traditional methods.

In conclusion, the compound 3-{4-[4-Methyl-6-(morpholin-4-yl)pyrimidin-2-yl]piperazin-1-yl}pyridine-2-carbonitrile represents a remarkable advancement in heterocyclic chemistry. Its diverse applications span across pharmacology, materials science, and environmental chemistry, underscoring its significance in contemporary research. As technology continues to evolve, we can expect further innovations that will unlock even greater potential for this versatile molecule.